Cas no 1374294-47-9 (2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol)

2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol is a boronic ester derivative featuring a phenylmethanol substituent. This compound is valued for its stability under ambient conditions, making it a practical intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The tetramethyl-1,3,2-dioxaborolane moiety enhances solubility in common organic solvents, facilitating handling and reactivity. The presence of the hydroxymethyl group allows for further functionalization, broadening its utility in pharmaceutical and materials chemistry. Its well-defined structure and compatibility with diverse reaction conditions make it a reliable choice for constructing complex aromatic systems. Proper storage under inert conditions is recommended to maintain its integrity.

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol structure

1374294-47-9 structure

Product Name:2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol

CAS No:1374294-47-9

MF:C₁₃H₁₉BO₃

MW:234.099164247513

CID:2112081

PubChem ID:90230712

Update Time:2025-06-23

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

- 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenemethanol
- 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol
- 1374294-47-9
- BENZENEMETHANOL,2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
- EN300-1614320
- CS-0356618
- [2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
- (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
- DA-28344
- SCHEMBL15810486
- [2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
- Inchi： 1S/C13H19BO3/c1-12(2)13(3,4)17-14(16-12)11-8-6-5-7-10(11)9-15/h5-8,15H,9H2,1-4H3
- InChI Key： WOFDWPDMTNCTRE-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC=CC=2CO)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 234.1427246g/mol
Monoisotopic Mass: 234.1427246g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.7Å²

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T886673-5g	2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenemethanol	1374294-47-9	98%	5g	2,160.00	2021-05-17
ChemScence	CS-0356618-1g	(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol	1374294-47-9		1g	$76.0	2022-04-27
ChemScence	CS-0356618-5g	(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol	1374294-47-9		5g	$227.0	2022-04-27
Enamine	EN300-1614320-0.05g	[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol	1374294-47-9		0.05g	$816.0	2023-06-04
Enamine	EN300-1614320-0.1g	[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol	1374294-47-9		0.1g	$855.0	2023-06-04
Enamine	EN300-1614320-0.25g	[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol	1374294-47-9		0.25g	$893.0	2023-06-04
Enamine	EN300-1614320-0.5g	[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol	1374294-47-9		0.5g	$933.0	2023-06-04
Enamine	EN300-1614320-1.0g	[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol	1374294-47-9		1g	$971.0	2023-06-04
Enamine	EN300-1614320-2.5g	[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol	1374294-47-9		2.5g	$1903.0	2023-06-04
Enamine	EN300-1614320-5.0g	[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol	1374294-47-9		5g	$2816.0	2023-06-04